Cas no 2091820-36-7 (1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 2091820-36-7
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5747035
• PubChem ID: 131254391
• Update Time: 2025-06-07

1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2091820-36-7
• 1-[1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one
• EN300-1617211
• Ethanone, 1-[1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-
• 1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one

• Inchi： 1S/C8H9F3N2O/c1-3-13-6(5(2)14)4-7(12-13)8(9,10)11/h4H,3H2,1-2H3
• InChI Key： CRBXYBGRQVYVPT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)=O)N(CC)N=1)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 227.4±35.0 °C(Predicted)
• pka: -2.68±0.10(Predicted)

Additional information on 1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one

Comprehensive Overview of 1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one (CAS No. 2091820-36-7)

The compound 1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one (CAS No. 2091820-36-7) is a specialized pyrazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and an ethyl-substituted pyrazole ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyrazole compounds has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethyl group in 1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one contributes to these properties, making it a focal point for studies on kinase inhibitors and anti-inflammatory agents. Searches for "pyrazole derivatives in drug development" and "trifluoromethyl group benefits" have spiked, reflecting the growing interest in such compounds.

The synthesis of 1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 2091820-36-7 serves as a unique identifier in chemical databases, ensuring accurate tracking in global supply chains. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its purity and structural integrity, topics frequently searched by quality control professionals.

Environmental and regulatory considerations are also critical when working with fluorinated compounds. The 1H-pyrazol-5-yl moiety in this molecule has been studied for its biodegradability, aligning with the "green chemistry" trends dominating academic discussions. Queries such as "sustainable synthesis of pyrazole derivatives" highlight the intersection of innovation and environmental responsibility in modern chemistry.

From a commercial perspective, 1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one is cataloged by specialty chemical suppliers with certifications like ISO 9001, addressing the "high-purity chemical sourcing" needs of pharmaceutical partners. Its storage typically requires anhydrous conditions at controlled temperatures, a detail often searched alongside "handling fluorinated organics."

Future research directions may explore the compound's utility in catalysis or as a ligand in metal-organic frameworks (MOFs), areas generating substantial academic interest. The combination of its ethyl ketone functionality and heterocyclic core offers versatile reactivity, positioning it as a candidate for "next-generation functional materials"—a hot topic in materials science forums.

In summary, 1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one (CAS No. 2091820-36-7) represents a compelling case study in the convergence of medicinal chemistry, process optimization, and sustainable practices. Its technical relevance and alignment with industry trends ensure continued visibility in scientific literature and patent filings worldwide.